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For Researchers, Scientists, and Drug Development Professionals

The accurate determination of Glutamic-Oxaloacetic Transaminase (GOT), also known as
Aspartate Aminotransferase (AST), is crucial in various fields of research, including drug
development, toxicology, and clinical diagnostics. Two primary methods have been widely
adopted for the measurement of GOT/AST activity: the Diazo Reagent (Reitman-Frankel)
colorimetric method and the enzymatic kinetic UV assay. This guide provides a comprehensive
comparison of these two methodologies, supported by experimental data and detailed
protocols, to aid researchers in selecting the most appropriate assay for their specific needs.

At a Glance: Key Differences
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Diazo Reagent (Reitman- Enzymatic GOT (AST)
Feature

Frankel) Assay Assay
Principle Colorimetric (End-point) Kinetic (UV)

Formation of a colored Rate of NADH consumption at
Measurement

hydrazone

340 nm

Time to Result

Longer (approx. 60-90

minutes)

Faster (approx. 5-15 minutes)

Throughput

Lower

Higher (amenable to

automation)

Cost per Test

Generally Lower

Generally Higher

Accuracy & Specificity

Prone to interference, less

specific

Higher specificity and accuracy

Linearity Range

Narrower

Wider

Ease of Use

More manual steps

Simpler, especially with

automated analyzers

Performance Characteristics: A Quantitative

Comparison

The selection of an assay often depends on its analytical performance. The following table

summarizes key quantitative data for both the Diazo Reagent (Reitman-Frankel) and enzymatic

GOT assays.
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Diazo Reagent (Reitman- Enzymatic GOT (AST)
Parameter
Frankel) Assay Assay
Linearity Up to 300 U/L[1] Up to 500 U/L or higher
Sensitivity (Lower Limit of
) ~7-8 U/L ~1-4 U/L
Detection)
Precision (Intra-assay CV) <5.5% <3%
Precision (Inter-assay CV) <7.0% <4%
Correlation with Reference Excellent (considered the
Good (r=0.98)[1]
Methods reference method)

Delving Deeper: Assay Principles and

Methodologies
The Diazo Reagent (Reitman-Frankel) Method: A
Colorimetric Approach

The Diazo Reagent method, specifically the Reitman-Frankel procedure, is a colorimetric, end-
point assay. The central principle involves two key reactions. First, the GOT enzyme in the
sample catalyzes the transfer of an amino group from L-aspartate to a-ketoglutarate, producing
oxaloacetate and L-glutamate. In the second, crucial step, the oxaloacetate reacts with 2,4-
dinitrophenylhydrazine (DNPH) to form a colored phenylhydrazone derivative. The intensity of
the color, which is measured spectrophotometrically, is directly proportional to the GOT activity
in the sample.[1]

Experimental Protocol: Diazo Reagent (Reitman-Frankel) Method

1. Reagent Preparation:

GOT Substrate: A buffered solution containing L-aspartate and a-ketoglutarate.
Color Reagent (DNPH): 2,4-dinitrophenylhydrazine dissolved in hydrochloric acid.
Sodium Hydroxide (0.4 N): For color development.

N

. Assay Procedure:
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o Pipette the GOT substrate into labeled test tubes.

e Add the serum or plasma sample to the substrate and mix.

 Incubate the mixture at 37°C for a defined period (typically 60 minutes).

» Add the DNPH color reagent to stop the enzymatic reaction and initiate color development.

o Allow the tubes to stand at room temperature for approximately 20 minutes.

e Add 0.4 N sodium hydroxide to each tube to develop the color.

 After a final incubation period (around 5-10 minutes), measure the absorbance at
approximately 505 nm against a reagent blank.

3. Calculation:

o The GOT activity is determined by comparing the absorbance of the sample to a standard
curve prepared using known concentrations of pyruvate.

The Enzymatic GOT Assay: A Kinetic UV Method

The enzymatic GOT assay is a kinetic method that is widely considered the gold standard for
its accuracy and specificity. This assay also begins with the GOT-catalyzed reaction between L-
aspartate and a-ketoglutarate to produce oxaloacetate and L-glutamate. However, instead of a
colorimetric end-point, this method employs a coupled enzyme reaction. The oxaloacetate
produced is immediately reduced to malate by malate dehydrogenase (MDH). This reduction is
coupled with the oxidation of reduced nicotinamide adenine dinucleotide (NADH) to NAD+. The
rate of decrease in absorbance at 340 nm, due to the consumption of NADH, is directly
proportional to the GOT activity in the sample.

Experimental Protocol: Enzymatic GOT (AST) Assay
1. Reagent Preparation:

e Reagent 1 (R1): A buffer solution containing L-aspartate and malate dehydrogenase (MDH).
e Reagent 2 (R2): A solution containing a-ketoglutarate and NADH.
» Working Reagent: Prepared by mixing R1 and R2 according to the kit instructions.

2. Assay Procedure:

e Pre-warm the working reagent to the desired reaction temperature (e.g., 37°C).
» Pipette the working reagent into a cuvette.
e Add the serum or plasma sample to the cuvette and mix gently.
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Place the cuvette in a spectrophotometer capable of reading at 340 nm and maintaining a
constant temperature.

Monitor the decrease in absorbance at 340 nm over a specific period (e.g., every minute for
3 minutes).

3. Calculation:

The rate of change in absorbance per minute (AA/min) is used to calculate the GOT activity
using a specific formula that includes the molar extinction coefficient of NADH.

Visualizing the Workflows and Comparison

To better illustrate the processes and the key decision points between these two assays, the
following diagrams are provided.
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Experimental Workflow: Diazo vs. Enzymatic GOT Assay
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A simplified workflow for the Diazo and Enzymatic GOT assays.
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Cost-Benefit Analysis: Diazo vs. Enzymatic GOT Assay

Diazo (Reitman-Frankel) Assay

Advantages Disadvantages

Enzymatic Kinetic Assay

A « Longer Assay Time
. Loyver Cost per Test « Lower Throughput Disadvantages Advantages
« Simpler Reagents * Prone to Interference
« Less Specific

* More Complex Reagents « Higher Accuracy & Specificity

» Faster Time to Result
« Higher Cost per Test I)I « Higher Throughput
« Wider Linearity

Click to download full resolution via product page

A summary of the primary advantages and disadvantages of each assay.

Conclusion and Recommendations

The choice between the Diazo Reagent (Reitman-Frankel) and the enzymatic GOT assay
ultimately depends on the specific requirements of the research.

o For laboratories with limited budgets, where high throughput is not a primary concern and a
slightly longer turnaround time is acceptable, the Diazo Reagent (Reitman-Frankel) method
offers a cost-effective solution.

» For high-throughput screening, drug development studies requiring high precision and
accuracy, and clinical settings where rapid and reliable results are paramount, the enzymatic
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kinetic GOT assay is the superior choice. Its higher initial cost is often justified by its
improved performance, reduced hands-on time, and greater reliability of the data generated.

It is always recommended that laboratories validate their chosen method according to their
specific instrumentation and sample types to ensure optimal performance and reliable results.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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